Erythritol

Specification

• Description: Erythritol is the meso-diastereomer of butane-1,2,3,4-tetrol. It has a role as an antioxidant, a plant metabolite and a human metabolite.; Erythritol is a four-carbon sugar that is found in algae, fungi, and lichens. It is twice as sweet as sucrose and can be used as a coronary vasodilator.; D-Threitol, also known as D-threo-tetritol, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. D-Threitol is very soluble (in water) and a very weakly acidic compound (based on its pKa). D-Threitol has been primarily detected in feces, urine, blood, and cerebrospinal fluid. D-Threitol has been linked to the inborn metabolic disorders including ribose-5-phosphate isomerase deficiency.
• CAS No.: 10030-58-7
• Molecular Formula: C4H10O4
• Molecular Weight: 122.12 g/mol
• IUPAC Name: (2S,3R)-butane-1,2,3,4-tetrol
• Standard InChI: InChI=1S/C4H10O4/c5-1-3(7)4(8)2-6/h3-8H,1-2H2/t3-,4+
• Standard InChI Key: UNXHWFMMPAWVPI-ZXZARUISSA-N
• Isomeric SMILES: C([C@H]([C@H](CO)O)O)O
• SMILES: C(C(C(CO)O)O)O
• Canonical SMILES: C(C(C(CO)O)O)O
• Boiling Point: 330.5 °C
• Colorform: Bipyramidal tetragonal prisms; White crystals
• Melting Point: 121.5 °C; 119-123 °C; 121.5°C